Cas no 1057670-02-6 (2-chloro-1-ethynyl-4-fluorobenzene)

• Product Name: 2-chloro-1-ethynyl-4-fluorobenzene
• CAS No: 1057670-02-6
• MF: C₈H₄ClF
• MW: 154.568764686584
• MDL: MFCD08703666
• CID: 3163646
• PubChem ID: 14747550
• Update Time: 2025-08-05

2-chloro-1-ethynyl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-ethynyl-4-fluoro-
• 2-chloro-1-ethynyl-4-fluorobenzene
• DTXSID201296872
• 1057670-02-6
• starbld0045564
• EN300-1983208
• AKOS010651528
• 2-chloro-1-ethynyl-4-fluoro-benzene
• SCHEMBL2784467
• A1-58712
• MFCD08703666
• AT36286
• 102-080-3
• DTXCID501727103
• HSB67002

• MDL： MFCD08703666
• Inchi： 1S/C8H4ClF/c1-2-6-3-4-7(10)5-8(6)9/h1,3-5H
• InChI Key： CLQZYRBIKLGCQL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C#C)F

Computed Properties

• Exact Mass: 153.9985560g/mol
• Monoisotopic Mass: 153.9985560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-chloro-1-ethynyl-4-fluorobenzene

2-Chloro-1-Ethynyl-4-Fluorobenzene: A Comprehensive Overview

The compound 2-chloro-1-ethynyl-4-fluorobenzene (CAS No. 1057670-02-6) is a highly specialized aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at the 2-position, an ethynyl group at the 1-position, and a fluorine atom at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of 2-chloro-1-ethynyl-4-fluorobenzene as a key intermediate in the construction of complex aromatic systems. Researchers have demonstrated its utility in cross-coupling reactions, such as the Sonogashira coupling, where the ethynyl group serves as a reactive site for forming carbon-carbon bonds. This has enabled the synthesis of novel heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals.

In addition to its role in organic synthesis, 2-chloro-1-ethynyl-4-fluorobenzene has been explored for its electronic properties in materials science. The presence of electron-withdrawing groups (chlorine and fluorine) and an electron-rich alkyne moiety creates a unique balance of conjugation and reactivity. Studies have shown that this compound can be incorporated into π-conjugated systems, such as polyaromatic hydrocarbons, to enhance their electronic conductivity and optical properties. These findings have opened new avenues for its use in organic electronics and optoelectronic devices.

The synthesis of 2-chloro-1-ethynyl-4-fluorobenzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the chlorination of an arylfluoride derivative followed by alkyne substitution via nucleophilic aromatic substitution or metal-catalyzed coupling reactions. The choice of methodology depends on the availability of starting materials and the desired regioselectivity of the product.

From an environmental standpoint, 2-chloro-1-ethynyl-4-fluorobenzene exhibits moderate stability under standard laboratory conditions. However, its reactivity towards nucleophiles and electrophiles necessitates careful handling during storage and synthesis. Researchers have emphasized the importance of implementing green chemistry principles to minimize waste and optimize reaction yields when working with this compound.

Looking ahead, the demand for 2-chloro-1-ethynyl-4-fluorobenzene is expected to grow as new applications emerge in drug discovery and advanced materials development. Its ability to participate in diverse chemical transformations makes it a versatile tool for chemists seeking to design complex molecular architectures. As research continues to uncover its full potential, this compound will likely play an increasingly important role in both academic and industrial settings.